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An In-Depth Technical Guide to the Structural Analysis of 4-Acetoxy-N,N-dimethyltryptamine
(Psilacetin)

Abstract
4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT or Psilacetin) is a synthetic tryptamine and a

structural analog of the psychedelic prodrug psilocybin.[1][2] As a prodrug itself, it is rapidly

metabolized into psilocin, the pharmacologically active agent responsible for the psychoactive

effects associated with "magic mushrooms".[2][3] This guide provides a comprehensive

technical overview of the methodologies employed for the definitive structural analysis of 4-

AcO-DMT. We delve into the foundational principles and practical applications of mass

spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography, presenting

these not merely as procedures but as logical steps in a validation framework. The causality

behind experimental choices is explained to provide field-proven insights for researchers

engaged in the characterization of novel psychoactive substances and the development of

tryptamine-based therapeutics.
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4-Acetoxy-N,N-dimethyltryptamine is a semi-synthetic tryptamine first described by Albert

Hofmann in 1963.[1] It is the O-acetylated ester of psilocin (4-HO-DMT) and the synthetic

analog of psilocybin (4-PO-DMT), where the phosphate group is replaced by an acetate group.

[1][4] Its primary significance in the research community stems from its role as a more

accessible and synthetically feasible alternative to psilocybin for studying the pharmacology of

psilocin.[1]

The core of its pharmacology lies in its function as a prodrug. In vivo, esterase enzymes rapidly

cleave the acetate group, converting 4-AcO-DMT into the active metabolite, psilocin.[1] In vitro

studies using human plasma have shown this conversion to be remarkably efficient, with over

99.9% of the prodrug converted within five minutes.[1] This metabolic pathway is central to its

analytical characterization, as any biological investigation must account for both the parent

compound and its primary metabolite.

This guide will systematically detail the analytical techniques required to confirm the identity,

purity, and three-dimensional structure of 4-AcO-DMT.

Physicochemical Properties
A foundational step in any structural analysis is the characterization of the compound's basic

physical and chemical properties. This data provides the initial parameters for sample handling,

method development, and quality control.
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Property Value Source

Systematic Name
3-[2-(Dimethylamino)ethyl]-1H-

indol-4-yl acetate
[5]

Common Names
O-Acetylpsilocin, Psilacetin, 4-

Acetoxy-DMT
[1][5]

Chemical Formula C₁₄H₁₈N₂O₂ [1][5]

Molar Mass 246.31 g/mol [1]

Melting Point 172 to 173 °C [1]

Appearance

Off-white to brown powder; can

degrade into a brown/black tar-

like substance with time under

unfavorable conditions.[1][6]

[1][6]

Common Salt Forms Fumarate, Hydrochloride [3][5]

Core Methodologies for Structural Elucidation
A multi-technique approach is essential for the unambiguous structural characterization of a

molecule like 4-AcO-DMT. Each technique provides a unique piece of the structural puzzle, and

together they form a self-validating analytical workflow.

Mass Spectrometry (MS): Unveiling Mass and
Fragmentation
Expert Rationale: Mass spectrometry is the cornerstone of molecular identification. It provides

two critical pieces of information: the precise molecular weight of the compound, which helps

confirm its elemental composition, and a unique fragmentation pattern upon ionization, which

acts as a "fingerprint" for the molecule's structure. For a molecule like 4-AcO-DMT, high-

resolution MS (such as TOF-MS) is invaluable for differentiating it from other tryptamines with

similar nominal masses.
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Caption: General workflow for mass spectrometry analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b1258756/docs?utm_src=pdf-body-img#structural-analysis-of-4-acetoxy-n-n-dimethyltryptamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS is a robust technique for analyzing volatile and thermally stable compounds. 4-AcO-

DMT can be analyzed via GC-MS, where it typically produces a characteristic fragmentation

pattern under Electron Ionization (EI).

Experimental Protocol: GC-MS

Sample Preparation: Prepare a solution of 4-AcO-DMT at approximately 1 mg/mL in

methanol.[6]

Injection: Inject 1 µL into the GC system using a split or splitless method.[6][7]

Chromatographic Separation:

Column: Use a non-polar column, such as a DB-1 MS (or equivalent).[6]

Injector Temperature: Set to 280 °C.[6]

Oven Program: Start at 100 °C for 1 min, then ramp at 12 °C/min to 300 °C and hold for 9

min.[6]

Mass Spectrometry Detection (EI):

Ion Source Temperature: 230 °C.[6]

Mass Scan Range: 34-550 amu.[6]

LC-QTOF-MS is superior for providing high-resolution mass data, enabling the calculation of an

exact molecular formula. This is particularly useful for distinguishing between isomers or

compounds with very similar masses.

Experimental Protocol: LC-QTOF-MS

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like

methanol.

Chromatographic Separation:
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Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8

µm).[5]

Mobile Phase A: 0.1% formic acid and 1mM ammonium formate in water.[5]

Mobile Phase B: 0.1% formic acid in methanol.[5]

Gradient: A typical gradient would start at low %B, ramping up to a high %B to elute the

compound.[5]

Flow Rate: 1.0 mL/min.[5]

Mass Spectrometry Detection (ESI+):

Ion Source: Electrospray Ionization (ESI) in positive mode.[5]

Scan Mode: Full scan from m/z 80 to 1000.[5]

Data Acquisition: Acquire high-resolution data to determine the exact mass of the

protonated molecule [M+H]⁺.[5]

The fragmentation of 4-AcO-DMT provides structural confirmation. The most prominent

fragmentation involves the cleavage of the dimethylaminoethyl side chain.
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Technique Ion
m/z
(Observed)

Description Source

GC-MS (EI) [M]⁺ 246.1357 Molecular Ion [8]

GC-MS (EI) 58.0651
Base Peak,

[CH₂=N(CH₃)₂]⁺
[8]

LC-MS (ESI+) [M+H]⁺ 247.1450
Protonated

Molecule
[8]

LC-MS/MS (CID) 202.0871

Loss of Acetyl

Group ([M+H -

C₂H₄O]⁺)

[8]

LC-MS/MS (CID) 160.0763

Indole ring

fragment after

side-chain loss

[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Defining Atomic Connectivity
Expert Rationale: While MS confirms the mass and formula, ¹H-NMR (Proton NMR)

spectroscopy provides definitive proof of the molecule's atomic connectivity. It maps the

chemical environment of every hydrogen atom, allowing for the reconstruction of the molecular

skeleton. The chemical shift, integration (number of protons), and splitting pattern of each

signal are unique to the structure, making NMR the gold standard for structural elucidation of

novel compounds.

Caption: Structure of 4-AcO-DMT with key proton groups highlighted.

Experimental Protocol: ¹H-NMR

Sample Preparation: Dissolve ~10 mg of the 4-AcO-DMT salt in a deuterated solvent,

typically methanol-d₄ (CD₃OD).[6] Add a small amount of tetramethylsilane (TMS) as an

internal reference standard (0 ppm).

Instrument Setup:
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Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended.[6]

Pulse Angle: 90°.[6]

Delay: Use a sufficient delay between pulses (e.g., 45 seconds) to ensure full relaxation

for accurate integration.[6]

Data Acquisition: Acquire at least 8 scans to improve the signal-to-noise ratio.[6]

Data Processing: Process the resulting Free Induction Decay (FID) with Fourier

transformation. Phase the spectrum and integrate the signals to determine the relative

number of protons for each peak.

Expected ¹H-NMR Signals (in CD₃OD):

~2.3 ppm (s, 3H): A singlet corresponding to the three protons of the acetyl (CH₃-C=O)

group.

~2.9 ppm (s, 6H): A singlet for the six equivalent protons of the two methyl groups on the

nitrogen [-N(CH₃)₂].

~3.0-3.4 ppm (m, 4H): Two overlapping multiplets corresponding to the four protons of the

ethyl side chain (-CH₂-CH₂-).

~6.8-7.3 ppm (m, 4H): A series of multiplets in the aromatic region corresponding to the

protons on the indole ring system, plus the proton at the C2 position.

~10.0 ppm (br s, 1H): A broad singlet for the indole N-H proton (this can exchange with the

deuterated solvent and may not always be visible or sharp).

X-ray Crystallography: The Three-Dimensional Blueprint
Expert Rationale: X-ray crystallography provides the most unambiguous structural information

by mapping the precise three-dimensional coordinates of each atom in a crystalline solid. This

technique is used to determine absolute stereochemistry, bond lengths, bond angles, and the

conformation of the molecule in the solid state. To perform this analysis, a high-quality single

crystal is required.
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Caption: Conceptual workflow for X-ray crystallography.
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Key Structural Findings from Crystallographic Studies: Analysis of the bis(4-acetoxy-N,N-

dimethyltryptammonium) fumarate salt has revealed critical structural details.[9][10]

The indole ring system is nearly planar.[9][10]

The acetate group at the 4-position is oriented almost perpendicularly to the plane of the

indole ring, with an angle of approximately 100.85°.[10]

In the crystal lattice, the structure is stabilized by N—H···O hydrogen bonds between the

ammonium and indole protons of the 4-AcO-DMT cations and the oxygen atoms of the

fumarate dianions.[9][10]

Summary of Crystallographic Data (Fumarate Salt)

Parameter Value Source

Crystal System Triclinic [9]

Space Group P-1 [9]

Key Feature

Asymmetric unit contains one

protonated psilacetin cation

and one half of a fumarate

dianion.

[10]

Metabolic Pathway: The Prodrug Transformation
Expert Rationale: A complete structural understanding of 4-AcO-DMT in a biological context is

incomplete without considering its primary metabolic fate. Its rapid and efficient conversion to

psilocin is a defining characteristic. This is not a minor metabolic route; it is the primary

mechanism of action. Therefore, any analytical method intended for pharmacokinetic or

toxicological studies must be designed to detect and quantify both the parent compound and its

active metabolite, psilocin. Failure to do so would lead to a gross misinterpretation of the

compound's in vivo behavior and effects.
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Caption: Metabolic conversion of 4-AcO-DMT to psilocin.

This transformation underscores the importance of method validation. An analytical workflow

should demonstrate the stability of 4-AcO-DMT during sample preparation to prevent

artefactual hydrolysis to psilocin before analysis, which could skew quantitative results.[9]

Conclusion
The structural analysis of 4-Acetoxy-N,N-dimethyltryptamine is a multi-faceted process that

relies on the synergistic application of orthogonal analytical techniques. Mass spectrometry

provides foundational evidence of molecular weight and formula, NMR spectroscopy offers

definitive confirmation of the atomic framework, and X-ray crystallography reveals the precise

three-dimensional architecture. This comprehensive approach ensures a high degree of

confidence in the compound's identity and purity. Furthermore, a thorough understanding of its

metabolic conversion to psilocin is critical for any research that aims to correlate its

administration with biological or pharmacological outcomes. The protocols and insights

provided in this guide serve as a robust framework for professionals in drug development and

forensic science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://en.wikipedia.org/wiki/4-AcO-DMT
https://recovered.org/hallucinogens/4-aco-dmt
https://www.caymanchem.com/product/14056/4-acetoxy-dmt-hydrochloride
https://en.wikipedia.org/wiki/Psilocin
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-AcO-DMT-ID-1667-16rpt131016.pdf
https://www.swgdrug.org/Monographs/4AcODMT.pdf
https://www.cfsre.org/images/monographs/4-Acetoxy-MALT_020419_NMSLabs_Report.pdf
https://pubmed.ncbi.nlm.nih.gov/34726004/
https://pubmed.ncbi.nlm.nih.gov/34726004/
https://pubmed.ncbi.nlm.nih.gov/34726004/
https://www.researchgate.net/publication/335079603_Bis4-acet-oxy-NN-di-methyl-tryptammonium_fumarate_a_new_crystalline_form_of_psilacetin_an_alternative_to_psilocybin_as_a_psilocin_prodrug
https://journals.iucr.org/e/issues/2019/06/00/ff2159/index.html
https://www.benchchem.com/product/b1258756/docs#structural-analysis-of-4-acetoxy-n-n-dimethyltryptamine
https://www.benchchem.com/product/b1258756/docs#structural-analysis-of-4-acetoxy-n-n-dimethyltryptamine
https://www.benchchem.com/product/b1258756/docs#structural-analysis-of-4-acetoxy-n-n-dimethyltryptamine
https://www.benchchem.com/product/b1258756/docs#structural-analysis-of-4-acetoxy-n-n-dimethyltryptamine
https://www.benchchem.com/product/b1258756?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

